Cas no 311811-95-7 ([3,?3'-?Bipyridine]?-?5,?5'-?dicarboxaldehyde)

• Product Name: [3,?3'-?Bipyridine]?-?5,?5'-?dicarboxaldehyde
• CAS No: 311811-95-7
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 3036900
• PubChem ID: 11252827
• Update Time: 2025-05-25

[3,?3'-?Bipyridine]?-?5,?5'-?dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• [3,?3'-?Bipyridine]?-?5,?5'-?dicarboxaldehyde
• [3,3'-BIPYRIDINE]-5,5'-DICARBOXALDEHYDE
• 5-(5-formylpyridin-3-yl)pyridine-3-carbaldehyde
• SCHEMBL1356430
• CS-0110293
• 3,3'-bipyridinyl-5,5'-dicarbaldehyde
• [3,3'-Bipyridine]-5,5'-dicarbaldehyde
• EN300-746033
• F82506
• 311811-95-7

• Inchi： 1S/C12H8N2O2/c15-7-9-1-11(5-13-3-9)12-2-10(8-16)4-14-6-12/h1-8H
• InChI Key： AKVIUBMKAUOASP-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CC(=C1)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 212.058577502g/mol
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.9Ų

Additional information on [3,?3'-?Bipyridine]?-?5,?5'-?dicarboxaldehyde

3,3'-Bipyridine-5,5'-Dicarboxaldehyde: A Comprehensive Overview

3,3'-Bipyridine-5,5'-dicarboxaldehyde, also known by its CAS number 311811-95-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its bipyridine backbone, which consists of two pyridine rings connected by a single bond at the 3 and 3' positions. The presence of aldehyde groups at the 5 and 5' positions further enhances its reactivity and functional versatility. Recent studies have highlighted its potential in catalysis, drug delivery systems, and as a building block for advanced materials.

The synthesis of 3,3'-bipyridine-5,5'-dicarboxaldehyde typically involves multi-step organic reactions. One common approach is the condensation of pyridine derivatives with aldehydes under specific conditions to form the bipyridine structure. The introduction of aldehyde groups at the 5 and 5' positions is achieved through oxidation or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in Journal of Organic Chemistry demonstrated the use of transition metal catalysts to facilitate the coupling reaction, resulting in higher yields and improved product quality.

The unique electronic properties of 3,3'-bipyridine-5,5'-dicarboxaldehyde make it an attractive candidate for use in catalytic systems. The bipyridine moiety is known for its ability to coordinate with metal ions, forming stable metal-ligand complexes. These complexes have been employed as catalysts in various organic transformations, including cross-coupling reactions and oxidation processes. A recent study in Nature Catalysis reported that metal complexes derived from this compound exhibit exceptional activity in the catalytic hydrogenation of ketones, outperforming traditional catalysts in terms of both efficiency and selectivity.

In addition to its catalytic applications, 3,3'-bipyridine-5,5'-dicarboxaldehyde has shown promise in drug delivery systems. The aldehyde groups on the molecule can be functionalized to target specific biomolecules or cells. For example, researchers have developed conjugates of this compound with therapeutic agents for targeted drug delivery. A study published in Bioconjugate Chemistry demonstrated that these conjugates can selectively bind to cancer cells while sparing healthy cells, offering a potential avenue for more effective cancer treatments with reduced side effects.

The versatility of 3,3'-bipyridine-5,5'-dicarboxaldehyde extends to its use as a building block for advanced materials. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively studied. These materials exhibit high surface area and porosity, making them ideal candidates for gas storage and separation applications. A recent article in Advanced Materials highlighted the synthesis of MOFs using this compound as a ligand, showcasing their potential for efficient carbon dioxide capture.

The latest research on 3,3'-bipyridine-5,5'-dicarboxaldehyde also explores its role in sensing applications. The compound's ability to undergo reversible redox reactions makes it suitable for use in electrochemical sensors. A study published in Sensors and Actuators B: Chemical demonstrated that sensors incorporating this compound can detect trace amounts of heavy metal ions in water samples with high sensitivity and selectivity.

In conclusion, 3,3'-bipyridine-5,5'-dicarboxaldehyde, CAS number 311811-95-7, is a multifaceted compound with wide-ranging applications across various disciplines. Its unique chemical structure enables it to serve as a catalyst precursor, drug delivery agent, material building block, and sensor component. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in modern chemical science.